Cas no 25664-48-6 (Benzofuran, 2-(4-methylphenyl)-)

• Product name: Benzofuran, 2-(4-methylphenyl)-
• CAS No: 25664-48-6
• MF: C₁₅H₁₂O
• MW: 208.25518
• CID: 1427043
• PubChem ID: 638458

Benzofuran, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-(4-methylphenyl)-
• 2-(4-tolyl)benzofuran
• 25664-48-6
• AKOS025139956
• InChI=1/C15H12O/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H
• 2-(4-methylphenyl)-1-benzofuran
• SCHEMBL3687533
• 2-(p-tolyl)benzofuran
• DDOIJGSPRXCDLW-UHFFFAOYSA-N
• 2-p-Tolyl-benzo[b]furan
• HS-5805

• Inchi： InChI=1S/C15H12O/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H3
• InChI Key： DDOIJGSPRXCDLW-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 13.14